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2-Oxopomolic acid 2-Oxopomolic acid
Brand Name: Vulcanchem
CAS No.: 54963-52-9
VCID: VC0057824
InChI: InChI=1S/C30H46O5/c1-17-10-13-30(24(33)34)15-14-27(5)18(22(30)29(17,7)35)8-9-21-26(4)16-19(31)23(32)25(2,3)20(26)11-12-28(21,27)6/h8,17,20-23,32,35H,9-16H2,1-7H3,(H,33,34)/t17-,20+,21-,22-,23+,26+,27-,28-,29-,30+/m1/s1
SMILES: CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(=O)C(C5(C)C)O)C)C)C2C1(C)O)C)C(=O)O
Molecular Formula: C30H46O5
Molecular Weight: 486.693

2-Oxopomolic acid

CAS No.: 54963-52-9

Reference Standards

VCID: VC0057824

Molecular Formula: C30H46O5

Molecular Weight: 486.693

2-Oxopomolic acid - 54963-52-9

CAS No. 54963-52-9
Product Name 2-Oxopomolic acid
Molecular Formula C30H46O5
Molecular Weight 486.693
IUPAC Name (1R,2R,4aS,6aR,6aS,6bR,8aR,10R,12aR,14bS)-1,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-11-oxo-3,4,5,6,6a,7,8,8a,10,12,13,14b-dodecahydro-2H-picene-4a-carboxylic acid
Standard InChI InChI=1S/C30H46O5/c1-17-10-13-30(24(33)34)15-14-27(5)18(22(30)29(17,7)35)8-9-21-26(4)16-19(31)23(32)25(2,3)20(26)11-12-28(21,27)6/h8,17,20-23,32,35H,9-16H2,1-7H3,(H,33,34)/t17-,20+,21-,22-,23+,26+,27-,28-,29-,30+/m1/s1
Standard InChIKey HQZKQSIAHGHXDL-SGOBLLPSSA-N
SMILES CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(=O)C(C5(C)C)O)C)C)C2C1(C)O)C)C(=O)O
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PubChem Compound 44593379
Last Modified Nov 13 2021
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